Cas no 28081-14-3 (2-Propen-1-one,3-(3,4-dimethoxyphenyl)-1-(4-fluorophenyl)-)

• Product Name: 2-Propen-1-one,3-(3,4-dimethoxyphenyl)-1-(4-fluorophenyl)-
• CAS No: 28081-14-3
• MF: C₁₇H₁₅FO₃
• MW: 286.297608613968
• CID: 274638
• PubChem ID: 5702608
• Update Time: 2025-04-19

2-Propen-1-one,3-(3,4-dimethoxyphenyl)-1-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,3-(3,4-dimethoxyphenyl)-1-(4-fluorophenyl)-
• 3,4-DIMETHOXY-4'-FLUOROCHALCONE
• MFCD01901414
• SCHEMBL3733260
• NSC-125657
• 28081-14-3
• 3,4-DIMETHOXY-4-FLUOROCHALCONE
• (2E)-3-(3,4-dimethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one
• 3,4-Dimethoxy-4'-fluorochalcone, 97%
• (E)-3-(3,4-dimethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one
• (E)-3-(3, 4-dimethoxyphenyl)-1-(4-fluorophenyl)prop-2-en-1-one
• Z46048785
• AKOS001107514
• NSC125657

• Inchi： 1S/C17H15FO3/c1-20-16-10-4-12(11-17(16)21-2)3-9-15(19)13-5-7-14(18)8-6-13/h3-11H,1-2H3/b9-3+
• InChI Key： MWFPOMHEKFNGLA-YCRREMRBSA-N
• SMILES： FC1C=CC(=CC=1)C(/C=C/C1=CC=C(C(=C1)OC)OC)=O

Computed Properties

• Exact Mass: 286.10100
• Monoisotopic Mass: 286.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: Not available
• Density: 1.2105 (estimate)
• Melting Point: 90-93 °C(lit.)
• Boiling Point: 92-94 °C
• PSA: 35.53000
• LogP: 3.73900
• Solubility: Not available

2-Propen-1-one,3-(3,4-dimethoxyphenyl)-1-(4-fluorophenyl)- Security Information

• Hazard Statement： Irritant
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38